N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-naphthamide

• IUPAC Name: N-[[1-(hydroxymethyl)cyclopropyl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C16H17NO2/c18-11-16(8-9-16)10-17-15(19)14-7-3-5-12-4-1-2-6-13(12)14/h1-7,18H,8-11H2,(H,17,19)
• InChI Key: XZFKSIVMWLBZOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C2=CC=CC3=CC=CC=C32)CO
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

“N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-naphthamide” is a complex organic compound. It contains a naphthamide group, which is a naphthalene ring (a type of polycyclic aromatic hydrocarbon) with an amide functional group attached. It also has a cyclopropyl group (a three-membered carbon ring) with a hydroxymethyl group attached.

Synthesis Analysis

While the exact synthesis process for this compound is not available, it might involve the reaction of a suitable naphthalene derivative with a compound containing the “(1-(hydroxymethyl)cyclopropyl)methyl” moiety. The synthesis could potentially involve steps like nucleophilic substitution, condensation, or amide bond formation.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a naphthalene ring, an amide functional group, and a cyclopropyl ring. The hydroxymethyl group attached to the cyclopropyl ring could potentially introduce some polarity to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. The amide group might be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine. The compound could also undergo electrophilic aromatic substitution reactions at the naphthalene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors like the presence of the aromatic naphthalene ring, the polar amide group, and the cyclopropyl ring would all influence its properties like solubility, melting point, boiling point, etc.

Scientific Research Applications

Catalysis Studies

• Transition Metal-Catalyzed Reactions : Researchers investigate its role as a ligand or substrate in metal-catalyzed transformations. For instance:
  • .

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug molecule, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact physical and chemical properties. As with any chemical compound, appropriate safety measures should be taken while handling it to avoid any potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being used. It could potentially be explored for use in various fields like medicinal chemistry, materials science, etc.